Dichloroacetate
Dichloroacetate
Dichloroacetate is a monocarboxylic acid anion that is the conjugate base of dichloroacetic acid. It has a role as a geroprotector. It is functionally related to an acetate. It is a conjugate base of a dichloroacetic acid.
Brand Name:
Vulcanchem
CAS No.:
13425-80-4
VCID:
VC20998802
InChI:
InChI=1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)/p-1
SMILES:
C(C(=O)[O-])(Cl)Cl
Molecular Formula:
C2HCl2O2-
Molecular Weight:
127.93 g/mol
Dichloroacetate
CAS No.: 13425-80-4
Cat. No.: VC20998802
Molecular Formula: C2HCl2O2-
Molecular Weight: 127.93 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dichloroacetate is a monocarboxylic acid anion that is the conjugate base of dichloroacetic acid. It has a role as a geroprotector. It is functionally related to an acetate. It is a conjugate base of a dichloroacetic acid. |
|---|---|
| CAS No. | 13425-80-4 |
| Molecular Formula | C2HCl2O2- |
| Molecular Weight | 127.93 g/mol |
| IUPAC Name | 2,2-dichloroacetate |
| Standard InChI | InChI=1S/C2H2Cl2O2/c3-1(4)2(5)6/h1H,(H,5,6)/p-1 |
| Standard InChI Key | JXTHNDFMNIQAHM-UHFFFAOYSA-M |
| SMILES | C(C(=O)[O-])(Cl)Cl |
| Canonical SMILES | C(C(=O)[O-])(Cl)Cl |
| Boiling Point | 194 °C |
| Melting Point | 13.5 °C |
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